4-ethoxy-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide

• IUPAC Name: 4-ethoxy-N-[2-methyl-3-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide
• InChI: InChI=1S/C22H19N3O3/c1-3-27-16-11-9-15(10-12-16)21(26)24-18-7-4-6-17(14(18)2)22-25-20-19(28-22)8-5-13-23-20/h4-13H,3H2,1-2H3,(H,24,26)
• InChI Key: QNOHBLIWOSWHNG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2C)C3=NC4=C(O3)C=CC=N4
• Molecular Formula: C22H19N3O3
• Molecular Weight: 373.4 g/mol

Description

4-ethoxy-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is a member of the oxazolo[4,5-b]pyridine family and has been synthesized through various methods. In

Mechanism of Action

The mechanism of action of 4-ethoxy-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide is not fully understood. However, it is believed to act as a partial agonist at the dopamine D3 receptor and a sigma-1 receptor agonist. This activity may lead to changes in the release of certain neurotransmitters in the brain, including dopamine and serotonin.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-ethoxy-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide have been studied extensively. This compound has been shown to have a significant effect on the release of dopamine and serotonin in the brain, which may lead to changes in mood and behavior. Additionally, it has been shown to have anxiolytic and antidepressant effects in various animal models.

Advantages and Limitations for Lab Experiments

The use of 4-ethoxy-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide in lab experiments has several advantages and limitations. One advantage is its high affinity for certain receptors in the brain, which allows for the precise targeting of these receptors in various studies. Additionally, its anxiolytic and antidepressant effects make it a useful tool in studies investigating the role of these processes in various physiological and pathological conditions. However, one limitation is the limited information available on its safety profile, which may limit its use in certain studies.

Future Directions

There are several future directions for the study of 4-ethoxy-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide. One direction is the investigation of its safety profile, which may lead to its use in clinical studies. Additionally, further studies are needed to fully understand its mechanism of action and its potential applications in various physiological and pathological conditions. Finally, the development of new synthesis methods may lead to the production of more potent analogs of this compound, which may have even greater potential for scientific research.
Conclusion
In conclusion, 4-ethoxy-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide is a promising compound with potential applications in scientific research. Its high affinity for certain receptors in the brain, anxiolytic and antidepressant effects, and potential for the precise targeting of these receptors make it a useful tool in various studies. However, further studies are needed to fully understand its mechanism of action and its potential applications in various physiological and pathological conditions.

Scientific Research Applications

4-ethoxy-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has been extensively studied for its potential applications in scientific research. This compound has been shown to have a high affinity for certain receptors in the brain, including the dopamine D3 receptor and the sigma-1 receptor. As such, it has been used in various studies to investigate the role of these receptors in various physiological and pathological processes.